N-[2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl]furan-2-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)furan-2-carboxamide
• InChI: InChI=1S/C13H15NO3S/c1-13(16,7-10-4-6-18-8-10)9-14-12(15)11-3-2-5-17-11/h2-6,8,16H,7,9H2,1H3,(H,14,15)
• InChI Key: WYDKKEYHFOCRPY-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC=C1)(CNC(=O)C2=CC=CO2)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol

Description

Thiophene is a five-membered ring compound with one sulfur atom. It’s an essential heterocyclic compound with various applications in industrial chemistry and material science. Furan is a five-membered ring compound with one oxygen atom. Both thiophene and furan are aromatic and have a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Thiophene rings can participate in a variety of reactions, including electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiophene derivatives generally have interesting electronic properties and can be used in the development of organic semiconductors.

Scientific Research Applications

Medicinal Chemistry: Anti-Inflammatory Applications

Thiophene derivatives are known for their anti-inflammatory properties. The presence of a thiophene ring in the compound’s structure suggests potential utility as an anti-inflammatory agent. Such compounds can be synthesized and tested for their efficacy in reducing inflammation in various disease models. .

Material Science: Organic Semiconductors

The thiophene moiety within the compound’s structure is significant in the field of material science. Thiophene-based molecules play a crucial role in the development of organic semiconductors. .

Pharmaceutical Development: Antimicrobial Agents

Compounds containing thiophene rings have demonstrated antimicrobial properties. The compound could be explored for its potential use as an antimicrobial agent, which could lead to the development of new antibiotics or antiseptic formulations. .

Synthetic Chemistry: Heterocyclization Reactions

The compound can be used as a substrate in heterocyclization reactions, which are fundamental in synthetic chemistry for producing thiophene derivatives. These reactions include the Gewald reaction, Paal–Knorr synthesis, and others. .

Neuropharmacology: Voltage-Gated Sodium Channel Blockers

Thiophene derivatives have been used as voltage-gated sodium channel blockers. .

Cancer Research: Anticancer Properties

Thiophene derivatives exhibit anticancer properties. The compound could be investigated for its potential use in cancer treatment, either as a standalone therapeutic agent or as a part of combination therapies. .

Future Directions

The future directions for research on this compound would likely involve further exploration of its properties and potential applications. Thiophene derivatives are of interest in a variety of fields, including medicinal chemistry, material science, and industrial chemistry.